Cas no 13771-75-0 (5-Chloro-1-benzothiophene-2-carboxylic acid)

5-Chloro-1-benzothiophene-2-carboxylic acid structure
13771-75-0 structure
Product Name:5-Chloro-1-benzothiophene-2-carboxylic acid
CAS No:13771-75-0
MF:C9H5ClO2S
MW:212.652800321579
MDL:MFCD01927183
CID:119912
PubChem ID:901438
Update Time:2025-04-18

5-Chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chlorobenzo[b]thiophene-2-carboxylic acid
    • 5-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
    • 5-chloro-Benzo[b]thiophene-2-carboxylic acid
    • Benzo[b]thiophene-2-carboxylicacid, 5-chloro-
    • 5-Chlorbenzo<b>thiophen-2-carbonsaeure
    • 5-chlorobenzothiophene-2-carboxylic acid
    • 5-chloro-2-benzothiophenecarboxylic acid
    • 5-Chloro-1-benzothiophene-2-carboxylic acid, 2-Carboxy-5-chlorobenzo[b]thiophene
    • Benzo[b]thiophene-2-carboxylic acid, 5-chloro-
    • SB33208
    • 13771-75-0
    • FT-0680977
    • SCHEMBL740202
    • AKOS005072363
    • J-517384
    • EN300-176817
    • DTXSID30358521
    • CS-0445721
    • Z1269192627
    • PKIXUVKUGMYKRU-UHFFFAOYSA-N
    • MFCD01927183
    • D85343
    • 5-Chlorobenzo[b]thiophene-2-carboxylicacid
    • ED-0730
    • AI-942/13331150
    • ALBB-028241
    • 2-Carboxy-5-chlorobenzo[b]thiophene;
    • STL474503
    • 5-Chloro-1-benzothiophene-2-carboxylic acid
    • MDL： MFCD01927183
    • Inchi： 1S/C9H5ClO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
    • InChI Key： PKIXUVKUGMYKRU-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O)S2

Computed Properties

  • Exact Mass: 211.97000
  • Monoisotopic Mass: 211.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.546±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 270-275 ºC
  • Boiling Point: 408.6°C at 760 mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.719
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 65.54000
  • LogP: 3.25290

5-Chloro-1-benzothiophene-2-carboxylic acid Security Information

  • HazardClass：IRRITANT

5-Chloro-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-1-benzothiophene-2-carboxylic acid Pricemore >>

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5-Chloro-1-benzothiophene-2-carboxylic acid Production Method

5-Chloro-1-benzothiophene-2-carboxylic acid Related Literature

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